(3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(2-(methylthio)phenyl)methanone

Specification

• CAS No.: 1421453-10-2
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.48
• IUPAC Name: [3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(2-methylsulfanylphenyl)methanone
• Standard InChI: InChI=1S/C19H18N2O3S2/c1-23-14-7-5-9-16-17(14)20-19(26-16)24-12-10-21(11-12)18(22)13-6-3-4-8-15(13)25-2/h3-9,12H,10-11H2,1-2H3
• Standard InChI Key: WTMHHWCVTQTBHY-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)C4=CC=CC=C4SC

Introduction

(3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(2-(methylthio)phenyl)methanone is a synthetic organic compound characterized by its complex molecular structure, which includes an azetidine ring, a methoxy-substituted benzo[d]thiazole moiety, and a 2-(methylthio)phenyl group. This compound is of interest in medicinal chemistry due to its potential biological activities and diverse structural components.

Synthesis

The synthesis of (3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(2-(methylthio)phenyl)methanone typically involves multi-step organic reactions. A common approach might start with the preparation of 4-methoxybenzo[d]thiazole, followed by reactions with azetidine and 2-(methylthio)phenyl derivatives under controlled conditions. Catalysts, solvents, and temperature control are crucial for achieving high yield and purity.

Biological Applications

While specific biological applications of (3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(2-(methylthio)phenyl)methanone are not detailed in the available literature, compounds with similar structures are often investigated for their potential in treating various diseases, including pain management and metabolic disorders.